BAY1238097

• Molecular Formula: C₂₇H₂₄F₅N₅O₃
• Appearance: Solid powder
• synonyms: BAY1238097; BAY-1238097; BAY 1238097; BAY12-38097; BAY-12-38097; BAY 12-38097.; Unknown (as of 1/11/2016).

Description

BAY1238097 is a potent and selective BET inhibitor. This compound binds to the acetylated lysine recognition motifs on the BRD of BET proteins, thereby preventing the interaction between BET proteins and histones. This disrupts chromatin remodeling and preve

Scientific Research Applications

Bayesian Optimization in Big Data Applications

Bayesian optimization is a powerful strategy for the joint optimization of design choices in complex systems, often associated with Big Data applications. It's being increasingly utilized for automating the optimization process to enhance product quality and human productivity. This methodology is particularly relevant in fields like recommendation systems, medical analysis tools, real-time game engines, and speech recognizers, where it's used to optimize numerous tunable configuration parameters jointly (Shahriari et al., 2016).

Enhancing Scientific Software Development

The development and maintenance of scientific research applications, or codes, are often challenging due to their inherent complexity and the programming skills required. Modern commercial software typically utilizes toolkits and frameworks for rapid development, a practice increasingly adopted in scientific software development. These scientific frameworks, crucial for grid-enabling existing applications and developing new ones, streamline the process and improve programming productivity in scientific research (Appelbe et al., 2007).

Bayesian Methods in Cognitive Science

Bayesian methods are gaining prominence in cognitive science research, particularly in areas like memory and language studies. These methods are supported by probabilistic programming languages and tools like Stan and brms, which help in modeling the structure of data and the analyst's domain expertise. The principled Bayesian workflow introduced in cognitive science research emphasizes the importance of model validation and sensitivity checks to ensure the utility and accuracy of the model, providing a robust framework for scientific inquiry (Schad et al., 2019; Schad et al., 2020).

Framework for Scientific Legacy Code

The complexity and poor programming skills involved in large-scale scientific applications often make it costly and time-consuming to modify, maintain, or evolve scientific code. Introducing a unit testing framework (UTF) can help visualize scientific code architecture, understand undocumented source code, and analyze software flow and functionality. Improving UTF's performance through Message Passing based Parallelization, parallel I/O operations, and in situ data analysis methods can address resource limitations and enhance the efficiency and correctness of legacy Earth model simulations (Yao et al., 2017).

Dynamic Causal Models in Scientific Research

Mathematical models, like Dynamic Causal Models, can be formally compared using Bayesian model evidence in scientific research. Bayesian model averaging within families of models provides inferences about parameters that are independent of further assumptions about model structure, facilitating a more robust and flexible approach to understanding complex scientific data (Penny et al., 2010).